![molecular formula C20H32O3 B1211210 17beta-Methoxyandrost-5-ene-3beta,16beta-diol CAS No. 2041-83-0](/img/structure/B1211210.png)
17beta-Methoxyandrost-5-ene-3beta,16beta-diol
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Overview
Description
17beta-Methoxyandrost-5-ene-3beta,16beta-diol is a 3-hydroxy steroid. It has a role as an androgen.
Scientific Research Applications
Binding Affinities and Steric Structures
- Configurational Analysis: A study on isomers of 16-methyl-5alpha-androstane derivatives, closely related to 17beta-Methoxyandrost-5-ene-3beta,16beta-diol, was conducted to understand their steric structures and binding affinities to the androgen receptor. This research offers insights into the molecular configuration of similar compounds (Tapolcsányi et al., 2001).
Anti-Androgenic Properties
- Synthesis and Biological Activities: Studies have been conducted on derivatives of 5alpha-androstane-3alpha,17beta-diol, which is structurally related to this compound. These studies focus on their potential as antiandrogens, particularly in the context of prostate cancer treatment (Roy et al., 2007).
Transformation Studies
- Biotransformation with Fusarium culmorum: A research study investigated the transformation of 5-ene steroids, including compounds similar to this compound, using the fungus Fusarium culmorum. This study is significant in understanding the metabolic pathways of such compounds (Kołek, 1999).
Anti-Inflammatory Properties
- Isolation from Acacia nilotica: A study successfully isolated a steroid, 3beta-Acetoxy-17beta-hydroxy-androst-5-ene, from Acacia nilotica, which demonstrates anti-inflammatory activity. This study highlights the therapeutic potential of steroids structurally similar to this compound (Chaubal et al., 2003).
properties
CAS RN |
2041-83-0 |
---|---|
Molecular Formula |
C20H32O3 |
Molecular Weight |
320.5 g/mol |
IUPAC Name |
(3S,8R,9S,10R,13S,14S,16S,17R)-17-methoxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,16-diol |
InChI |
InChI=1S/C20H32O3/c1-19-8-6-13(21)10-12(19)4-5-14-15(19)7-9-20(2)16(14)11-17(22)18(20)23-3/h4,13-18,21-22H,5-11H2,1-3H3/t13-,14+,15-,16-,17-,18-,19-,20-/m0/s1 |
InChI Key |
KQNNECHJCBGGIY-RGJFDMQWSA-N |
Isomeric SMILES |
C[C@]12CC[C@@H](CC1=CC[C@@H]3[C@@H]2CC[C@]4([C@H]3C[C@@H]([C@@H]4OC)O)C)O |
SMILES |
CC12CCC(CC1=CCC3C2CCC4(C3CC(C4OC)O)C)O |
Canonical SMILES |
CC12CCC(CC1=CCC3C2CCC4(C3CC(C4OC)O)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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